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Compound of Interest

Compound Name: THZ1 Dihydrochloride

CAS No.: 2095433-94-4

Cat. No.: B3115371 Get Quote

Executive Summary
THZ1 Dihydrochloride (THZ1-2HCl) is a potent, covalent inhibitor of CDK7, widely used to

probe transcriptional regulation in cancer.[1] Despite being a hydrochloride salt, THZ1-2HCl

exhibits negligible solubility in pure water.[1]

This guide provides a definitive protocol for solubilizing THZ1-2HCl. The core directive is

unequivocal: Dimethyl Sulfoxide (DMSO) is the required solvent for primary stock solutions.

Aqueous buffers (water, PBS, saline) must only be used for final dilutions immediately prior to

experimental application, often requiring specific co-solvents (PEG300, Tween-80) to prevent

precipitation ("crashing out").[1]

Physicochemical Profile & Solubility Data
Understanding the chemical nature of THZ1 is critical for experimental success.[1] The

molecule possesses a large hydrophobic core (phenylaminopyrimidine backbone) that

dominates its solubility profile, overriding the hydrophilic potential of the hydrochloride

counterions.[1]

Table 1: Physicochemical Properties of THZ1 Dihydrochloride
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Property Value Notes

Chemical Name THZ1 Dihydrochloride (E/Z)-THZ1 2HCl

Molecular Weight ~638.97 g/mol Free base is ~566.05 g/mol

Solubility in DMSO ≥ 10 mM (up to 50 mg/mL) Recommended Stock Solvent

Solubility in Water Insoluble
Do not use for stock

preparation

Solubility in Ethanol Insoluble Poor solvent choice

Reactivity Covalent (Acrylamide moiety)
Targets Cys312 of CDK7;

sensitive to nucleophiles

The "Salt" Misconception
Researchers often assume that converting a drug to its HCl salt renders it water-soluble.[1] For

THZ1, the lipophilicity of the aromatic scaffold is too high.[1] While the HCl form aids initial

dissolution kinetics in organic solvents, it does not confer stability in pure aqueous

environments at neutral pH, where the compound rapidly reverts to its hydrophobic free-base

form and precipitates.[1]

Core Protocol: Preparation of Stock Solutions
(DMSO)
Objective: Create a stable, high-concentration master stock solution (typically 10 mM) for long-

term storage.

Materials
THZ1 Dihydrochloride powder (stored at -20°C, desiccated).[1][2]

Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade: Cell Culture/HPLC).[1]

Vortex mixer.[1]

Ultrasonic bath (optional but recommended).[1][3]
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Methodology
Equilibration: Remove the THZ1 vial from the freezer and allow it to equilibrate to room

temperature (approx. 15-20 mins) before opening.

Scientific Rationale: Opening a cold vial introduces atmospheric moisture, which

condenses on the hygroscopic powder.[1] Water contamination in DMSO stocks

accelerates hydrolytic degradation of the acrylamide warhead.[1]

Calculation: Calculate the volume of DMSO required to achieve a 10 mM concentration.

Formula:

[1]

Solubilization: Add the calculated volume of Anhydrous DMSO to the vial.

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in an ultrasonic

water bath at room temperature for 1-2 minutes.

Visual Check: The solution should be a clear, yellow liquid with no visible suspension.[1]

Aliquot & Storage: Immediately dispense into single-use aliquots (e.g., 20-50 µL) in light-

protective tubes.

Storage: Store at -80°C (preferred) or -20°C. Stable for 6 months at -80°C.

Avoid: Repeated freeze-thaw cycles.[1]

Application Protocols: Aqueous Dilution
Protocol A: In Vitro (Cell Culture Assays)
Challenge: Diluting the hydrophobic stock into culture media without precipitation. Limit: Final

DMSO concentration must be < 0.5% (ideally < 0.1%) to avoid solvent toxicity.[1][4]

Workflow:
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Intermediate Dilution (Optional but Recommended): Prepare a 100x or 1000x intermediate

solution in DMSO or culture media immediately before use.

Example: Dilute 10 mM stock 1:100 in media to get 100 µM (cloudiness may occur here;

proceed quickly).

Final Dilution: Spike the intermediate or stock directly into the cell culture well to the final

target concentration (e.g., 10 nM - 500 nM).[1]

Mixing: Mix gently but thoroughly.

Timing: Apply to cells immediately. Do not store diluted aqueous solutions.[1]

Protocol B: In Vivo (Animal Formulation)
Challenge: High concentration required (e.g., 10 mg/kg) in a vehicle suitable for IP or IV

injection.[1][5] Simple water/saline will fail.[1]

Validated Formulation (Selleckchem/MedChemExpress Standard):

5% DMSO (Solubilizer)[1]

40% PEG300 (Co-solvent/Stabilizer)[1]

5% Tween-80 (Surfactant/Emulsifier)[1]

50% ddH2O or Saline (Bulking agent)[1]

Step-by-Step Preparation:

Dissolve THZ1-2HCl in DMSO (5% of final volume). Vortex until clear.

Add PEG300 (40% of final volume). Vortex/Sonicate.[1]

Add Tween-80 (5% of final volume). Mix well.

Slowly add ddH2O/Saline (50% of final volume) while vortexing.[1]

Result: A clear solution or stable suspension suitable for injection.[1] Use immediately.
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Visualizations
Diagram 1: Solubilization Workflow & Decision Matrix
This diagram illustrates the critical decision paths for handling THZ1-2HCl, ensuring the correct

solvent is used for the intended application.
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Caption: Critical workflow for THZ1 solubilization. Note the strict prohibition of water for initial

stock preparation.[1]

Diagram 2: Mechanism of Instability in Aqueous Media
Understanding why the protocol exists prevents deviations.[1]
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Caption: Physicochemical drivers of THZ1 instability upon aqueous dilution. The hydrophobic

effect drives rapid precipitation.[1]

Troubleshooting & FAQs
Q: My stock solution turned cloudy after freezing. Is it ruined?

A: Not necessarily. DMSO freezes at ~18.5°C. Cloudiness is likely solid DMSO or

precipitated THZ1 due to cold.[1] Warm to 37°C for 5-10 minutes and vortex. If it clears

completely, it is safe to use.[1] If particulates persist, the compound has degraded or crashed

out irreversibly.[1]

Q: Can I use Ethanol instead of DMSO?

A: No. THZ1 is reported as insoluble in ethanol.[1][6][3] DMSO is the only reliable solvent for

high-concentration stocks.[1]

Q: Why did my cells die in the control group?
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A: Check your final DMSO concentration. Ensure it does not exceed 0.1% - 0.5% (v/v).[1][4]

THZ1 requires very low nanomolar dosing (IC50 ~3.2 nM), so you should be able to dilute

significantly, keeping DMSO levels negligible.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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